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Compound of Interest

Compound Name: Haenamindole

Cat. No.: B15600822

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological
properties of Haenamindole, a unique diketopiperazine alkaloid. The information is compiled
from publicly available scientific literature and databases, focusing on its identification,
structural characterization, and biological activities.

Database and Chemical Identifier Information

Haenamindole is a complex heterocyclic natural product. While a specific CAS Registry
Number has not been identified in the public domain, it is registered in the PubChem database
with the following identifier:

Database Identifier

PubChem Compound ID (CID) 139588722[1]

Chemical and Physical Properties
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Property Value Source
Molecular Formula C30H36N404 PubChem[1]
Molecular Weight 516.6 g/mol PubChem[1]
Chemical Class Diketopiperazine Alkaloid Kim et al., 2015

Isolation and Structural Elucidation

Haenamindole was first isolated from the marine-derived fungus Penicillium sp. KCB12F005,
collected from marine sediment off the coast of Haenam, Korea. It has also been isolated from
a fungicolous isolate of Penicillium lanosum (MYC-1813=NRRL 66231) and cultures of P.
corylophilum (MYC-418=NRRL 28126).[2][3]

The elucidation of its complex structure was achieved through a combination of spectroscopic
and crystallographic techniques.

Experimental Protocols

Note: The following are generalized experimental workflows based on the cited literature. For
precise, detailed protocols, direct consultation of the full-text publications is recommended.

Experimental Workflow for Isolation and Purification
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Fungal Culture and Extraction

Solid Culture of Penicillium sp. on a suitable medium (e.g., rice)

'

Extraction with organic solvents (e.g., EtOAc)

Chromatographic Separation

Silica Gel Column Chromatography

'

Sephadex LH-20 Column Chromatography

'

Preparative HPLC

Isolation of Pure Haenamindole

Click to download full resolution via product page

Isolation and Purification Workflow for Haenamindole.

Structure Elucidation Workflow
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Isolated i

Mass Spectrometrs y (MS)

- High-Resolution MS for molecular formula determination

Nuclear Magnetic Resonance (NMR) Spectroscopy
-1D NMR (H, C)
- 2D NMR (COSY, HSQC, HMBC, NOESY)

X-ray Crystallography
- Single crystal X-ray diffraction for 3D structure and stereochemistry

Chemical Derivatization/Degradation
- Marfey's method for absolute configuration of an

Biological

Elucidation of Planar Structure and Relative Stereochemistry

Complete Structure of Haenamindole

Click to download full resolution via product page
Workflow for the Structural Elucidation of Haenamindole.

Activity

Haenamindole has been evaluated for several biological activities. The most notable is its anti-

insectan activity.

Anti-insectan Activity

Haenamindole demonstrated anti-insectan activity against the fall armyworm, Spodoptera

frugiperda.[2][4]

Experimental Protocol: Anti-insectan Bioassay (Spodoptera frugiperda)

A detailed protocol for the anti-insectan assay was described by Hwang et al. (2016). The

general steps would involve:

e Preparation of Test Samples: Haenamindole is dissolved in a suitable solvent and applied to

an artificial diet.
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 Insect Rearing: Larvae of Spodoptera frugiperda are reared under controlled conditions.

o Bioassay: A set number of larvae are placed on the treated diet. A control group is placed on
a diet treated with the solvent only.

o Data Collection: Mortality and anti-feedant effects are observed and recorded over a specific
period.

o Data Analysis: The data is analyzed to determine the potency of Haenamindole as an
insecticide, often calculating an LC50 (lethal concentration for 50% of the population) or an
EC50 (effective concentration for a 50% response).

Other Screened Activities

Haenamindole has been reported to have no significant cytotoxic activity against several
human cancer cell lines and no notable antimicrobial activity.[5] It exhibited weak inhibitory
activity against the hepatitis C virus.[4]

Mechanism of Action and Signhaling Pathways

The precise mechanism of action for Haenamindole's anti-insectan activity has not been fully
elucidated in the reviewed literature. However, as a diketopiperazine, it belongs to a class of
compounds known to be involved in cell-to-cell signaling, particularly quorum sensing in
bacteria.[6][7][8][9]

Hypothesized Mechanism of Action: Quorum Sensing Modulation

Diketopiperazines can act as signaling molecules in quorum sensing, a process that allows
bacteria to coordinate their behavior based on population density.[10][11] This is achieved
through the production and detection of autoinducers. It is plausible that Haenamindole could
interfere with essential microbial symbionts in the insect gut, which are crucial for the insect's
digestion, development, or immune response. Disruption of the gut microbiome through
guorum sensing inhibition could be a potential indirect mechanism for its insecticidal effect.
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Generalized Quorum Sensing Pathway and Potential Inhibition by Diketopiperazines.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b15600822?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Further research is required to determine the specific molecular targets and signaling pathways
affected by Haenamindole in Spodoptera frugiperda.

Conclusion

Haenamindole is a structurally unique diketopiperazine alkaloid with demonstrated anti-
insectan properties. Its complex structure has been fully characterized, and its biological
activity profile suggests potential for development as a bio-insecticide. Future research should
focus on elucidating its specific mechanism of action to better understand its potential
applications and for the rational design of more potent analogs. The role of diketopiperazines in
modulating quorum sensing presents an intriguing avenue for investigating the anti-insectan
effects of Haenamindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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